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Compound of Interest

Compound Name: 2,2-Dimethoxybutane

Cat. No.: B1295343 Get Quote

This guide provides a comprehensive overview of the available thermochemical data for 2,2-
dimethoxybutane, tailored for researchers, scientists, and professionals in drug development.

The information is presented in a structured format to facilitate easy access and comparison,

including detailed experimental context where available.

Core Thermochemical Data
The following tables summarize the known quantitative thermochemical data for 2,2-
dimethoxybutane. A distinction is made between experimentally determined values and those

derived from computational models.

Table 1: Experimentally Determined Thermochemical Properties of 2,2-Dimethoxybutane

Property Value Units Method Reference

Enthalpy of

Hydrolysis (ΔrH°)
19.33 ± 0.04 kJ/mol Calorimetry

Wiberg and

Squires, 1979[1]

Enthalpy of

Fusion (ΔfusH)
9.32 kJ/mol Not Specified

Teodorescu, et

al., 2003

Table 2: Calculated Thermochemical Properties of 2,2-Dimethoxybutane (Joback Method)
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Property Value Units

Standard Gibbs Free Energy

of Formation (ΔfG°)
-207.52 kJ/mol

Enthalpy of Formation (Gas,

ΔfH°gas)
-440.36 kJ/mol

Enthalpy of Vaporization

(ΔvapH°)
32.47 kJ/mol

Enthalpy of Fusion (ΔfusH°) 6.26 kJ/mol

Table 3: Calculated Ideal Gas Heat Capacity (Cp,gas) of 2,2-Dimethoxybutane at Various

Temperatures (Joback Method)

Temperature (K) Ideal Gas Heat Capacity (J/mol·K)

378.29 205.93

407.66 217.24

437.03 228.17

466.41 238.72

495.78 248.88

525.15 258.67

554.52 268.08

Experimental Protocols
Detailed experimental procedures for the determination of thermochemical data for 2,2-
dimethoxybutane are not extensively available in the public domain. The following represents

a generalized protocol for determining the heat of hydrolysis of an acetal, based on standard

calorimetric techniques.

Determination of Enthalpy of Hydrolysis via Calorimetry
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The enthalpy of hydrolysis of an acetal like 2,2-dimethoxybutane can be determined using an

isoperibol reaction calorimeter. The fundamental principle involves measuring the temperature

change of a system of known heat capacity when the hydrolysis reaction occurs.

Materials and Equipment:

Isoperibol calorimeter (e.g., a Dewar flask equipped with a thermistor or a high-precision

thermometer, a stirrer, and a calibration heater)

High-purity 2,2-dimethoxybutane

Aqueous acid catalyst (e.g., dilute hydrochloric acid)

Data acquisition system to monitor temperature changes

Generalized Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by introducing a

known amount of electrical energy through the calibration heater and measuring the resulting

temperature rise. This allows for the accurate conversion of temperature changes during the

reaction to heat evolved or absorbed.

Sample Preparation: A precise amount of 2,2-dimethoxybutane is weighed and sealed in a

glass ampoule.

Reaction Initiation: The calorimeter is charged with a known volume of the aqueous acid

solution and allowed to reach thermal equilibrium. The reaction is initiated by breaking the

ampoule containing the 2,2-dimethoxybutane, allowing it to mix with the acid and undergo

hydrolysis.

Temperature Monitoring: The temperature of the calorimeter contents is monitored

continuously throughout the reaction until a stable final temperature is reached.

Data Analysis: The heat of the reaction is calculated from the observed temperature change

and the predetermined heat capacity of the calorimeter and its contents. The enthalpy of

hydrolysis is then determined on a molar basis.
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Visualizations
The following diagrams illustrate key relationships and workflows relevant to the

thermochemistry of 2,2-dimethoxybutane.
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 ΔrH° = +19.33 kJ/mol

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of 2,2-dimethoxybutane.
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Caption: Generalized workflow for calorimetric determination of enthalpy of hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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